Galbelgin

• Molecular Formula: C22H28O5
• Molecular Weight: 372.5 g/mol
• InChI: InChI=1S/C22H28O5/c1-13-14(2)22(16-8-10-18(24-4)20(12-16)26-6)27-21(13)15-7-9-17(23-3)19(11-15)25-5/h7-14,21-22H,1-6H3
• InChIKey: JLJAVUZBHSLLJL-UHFFFAOYSA-N

Galbelgin (10569-12-7): A Tetrahydrofuran Lignan with Defined Stereochemical and Bioactivity Profiles

Galbelgin (CAS 10569-12-7, C22H28O5, MW 372.5 g/mol) is a naturally occurring tetrahydrofuran (THF) lignan classified within the 7,7'-epoxylignan subgroup [1]. It is characterized by an all-trans 2,5-diaryl-3,4-dimethyltetrahydrofuran core bearing two 3,4-dimethoxyphenyl substituents [2]. Galbelgin has been isolated from various plant species including Machilus thunbergii, Piper kadsura (haifengteng), and Schisandra sphenanthera [3][4]. The compound exhibits multiple stereoisomeric forms, with the (+)-galbelgin and (-)-galbelgin enantiomers being most commonly referenced in the literature .

Stereochemistry-defined tetrahydrofuran lignan for target engagement studies requiring a specific enantiomer.

Pathway-study fit: Reported STAT5 phosphorylation inhibition in mast cells supports allergic inflammation signaling research.

Assay context: Measurable superoxide anion inhibition in human neutrophils, enabling rank-order comparisons within the lignan class.

Endpoint filtering: Not associated with hepatoprotective or glutamate-induced neuroprotective response in reported studies, reducing off-target selection risk.

• [1] Kasahara H, Miyazawa M, Kameoka H. O-demethylation of 7,7′-epoxylignans by Aspergillus niger. Phytochemistry. 1996;43(1):111-113. doi:10.1016/0031-9422(96)00222-1 View Source
• [2] PubChem. Galbelgin (Compound Summary). National Center for Biotechnology Information. CID 609882. Accessed 2026. View Source
• [3] Ma CJ, Sung SH, Kim YC. Neuroprotective lignans from the bark of Machilus thunbergii. Planta Med. 2004;70(1):79-80. doi:10.1055/s-2004-815463 View Source
• [4] Han GQ, Xu RS, et al. Anti-platelet activating factor constituents, 2,5-diaryltetrahydrofuran type lignans, from Piper futokadsura Sied. et Zucc. Zhongguo Zhong Yao Za Zhi. 1993;18(5):289-291. View Source

Why Interchanging Galbelgin with Its Closest Analogs (Galgravin, Veraguensin) Compromises Experimental Reproducibility

Galbelgin belongs to a tightly clustered family of stereoisomeric 2,5-diaryltetrahydrofuran lignans that includes galgravin, veraguensin, and grandisin, all sharing identical molecular formulas and near-identical connectivity [1][2]. The critical distinction lies in the stereochemistry at the four contiguous chiral centers on the THF ring. For instance, galbelgin and galgravin are diastereomers that differ in the relative configuration of their methyl and aryl substituents, leading to divergent three-dimensional conformations that interact differently with biological targets [3]. Consequently, substituting galbelgin with a cheaper, seemingly equivalent analog like galgravin—which demonstrates comparable activity in some assays—risks introducing uncharacterized variables into experimental systems. This stereochemical divergence directly impacts pharmacological parameters including target binding, enzyme recognition, and metabolic fate. The following quantitative evidence demonstrates that galbelgin possesses distinct, measurable activity profiles across multiple disease-relevant targets that are not uniformly shared by its closest in-class analogs.

Galgravin and veraguensin share the same molecular formula but differ in stereochemistry, altering three-dimensional conformation and target interaction potential.

Biotransformation pathways produce distinct metabolites for each stereoisomer; substituting galbelgin may introduce a different metabolite profile and confound ADME interpretation.

Activity profiles diverge: galbelgin inhibits STAT5 phosphorylation, whereas machilin A does not; some co-occurring lignans exhibit neuroprotection while galbelgin is inactive, so interchangeability may not hold.

• [1] Mesh. Galgravin Supplementary Concept Data. U.S. National Library of Medicine. 1993. View Source
• [2] PhytoBank. Galgravin Compound Entry (PHY0165993). 2015. View Source
• [3] Hanessian S, Reddy GJ. Total Synthesis and Stereochemical Confirmation of 2,5-Diaryl-3,4-dimethyltetrahydrofuran Lignans: (+)-Fragransin A2, (+)-Galbelgin, (+)-Talaumidin, (−)-Saucernetin and (−)-Verrucosin. Synlett. 2007;(3):475-479. doi:10.1055/s-2007-968019 View Source

Quantitative Head-to-Head Comparison: Galbelgin vs. Closest Analogs and In-Class Candidates

Superior Inhibition of TSLP/STAT5 Signaling in Allergic Inflammation Compared to Machilin A

In a study evaluating inhibitors of thymic stromal lymphopoietin (TSLP) signaling, (+)-galbelgin demonstrated significant inhibition of STAT5 phosphorylation in human mast cells. The compound was isolated alongside meso-dihydroguaiaretic acid and machilin A from Machilus thunbergii. While both (+)-galbelgin and meso-dihydroguaiaretic acid significantly inhibited STAT5 phosphorylation and TSLP/TSLPR interaction, machilin A (the third isolated lignan) did not exhibit this activity [1][2]. This represents a clear functional differentiation within the same chemical class isolated from the same plant source.

TSLP/STAT5 inhibition

Head-to-head

Reported activity detected vs. no activity for machilin A

Supports TSLP pathway response context

Human mast cell (HMC-1) assay, ELISA-based

Evidence Dimension	Inhibition of STAT5 phosphorylation and TSLP/TSLPR interaction
Target Compound Data	Significant inhibition (qualitative, ELISA-based)
Comparator Or Baseline	Machilin A (no significant inhibition observed)
Quantified Difference	Activity detected vs. no activity detected
Conditions	Human mast cell (HMC)-1 cells; 80% methanol extract of Machilus thunbergii bark; activity-guided isolation

Why This Matters

This identifies galbelgin as a functional inhibitor of the TSLP signaling pathway, a key driver of allergic diseases, differentiating it from structurally related lignans like machilin A that lack this property.

• [1] Shin H, et al. Lignans from Machilus thunbergii as Thymic Stromal Lymphopoietin Inhibitors. Molecules. 2021;26(16):4804. doi:10.3390/molecules26164804 View Source
• [2] Shin H, et al. S-EPMC8398558: Lignans from Machilus thunbergii as Thymic Stromal Lymphopoietin Inhibitors. Europe PMC. 2021. View Source

Differential Anti-PAF Activity Among Stereoisomers: Galbelgin, Galgravin, and Veraguensin Co-Occur but Exhibit Distinct Pharmacological Potential

Galbelgin, galgravin, and veraguensin were co-isolated and identified from Piper futokadsura (haifengteng) as anti-platelet activating factor (PAF) principles. All three compounds exhibited anti-PAF activity, establishing the 2,5-diaryltetrahydrofuran scaffold as a relevant pharmacophore [1]. However, the distinct stereochemical arrangements among these diastereomers imply differential receptor binding kinetics and potency, though quantitative IC50 values for each individual compound against PAF were not reported in the primary isolation study [2].

Anti-PAF activity

Class-level

All three diastereomers (galbelgin, galgravin, veraguensin) reported as anti-PAF constituents

Reported pharmacophore, IC50 not quantified

Piper futokadsura isolation; class-level inference

Evidence Dimension	Anti-PAF activity (qualitative)
Target Compound Data	Positive anti-PAF activity (qualitative)
Comparator Or Baseline	Galgravin and veraguensin (both also positive)
Quantified Difference	Not quantified; all three classified as anti-PAF constituents
Conditions	Isolated from Piper futokadsura stems; identified via HPLC and spectral analysis

Why This Matters

While all three diastereomers are anti-PAF active, their co-occurrence in the same plant and distinct stereochemistry highlight the need for researchers to use the exact stereoisomer for target engagement studies to ensure reproducibility.

• [1] Han GQ, Xu RS, et al. Anti-platelet activating factor constituents, 2,5-diaryltetrahydrofuran type lignans, from Piper futokadsura Sied. et Zucc. Zhongguo Zhong Yao Za Zhi. 1993;18(5):289-291. View Source
• [2] Mesh. Galgravin Supplementary Concept Data. U.S. National Library of Medicine. 1993. View Source

Neutrophil Superoxide Anion Inhibition: IC50 Comparison Reveals Potency Differentiation from Eudesmin, Methylpiperitol, and Pinoresinol

In a direct head-to-head comparison of lignans isolated from Machilus japonica var. kusanoi, (+)-galbelgin inhibited fMLP/CB-induced superoxide anion generation in human neutrophils with an IC50 of 7.15 ± 2.26 µM. This activity was measured alongside three other lignans: (+)-eudesmin (IC50 = 8.71 ± 0.74 µM), (+)-methylpiperitol (IC50 = 2.23 ± 0.92 µM), and (+)-pinoresinol (IC50 = 6.81 ± 1.07 µM) [1][2]. Galbelgin's potency is comparable to pinoresinol but notably weaker than methylpiperitol, providing a clear rank-order potency profile for researchers selecting anti-inflammatory lead compounds.

Superoxide anion IC50

Head-to-head

IC50 = 7.15 ± 2.26 µM

Intermediate rank: methylpiperitol (2.23) > pinoresinol (6.81) > galbelgin > eudesmin (8.71)

fMLP/CB-induced human neutrophil model

Evidence Dimension	Inhibition of fMLP/CB-induced superoxide anion generation in human neutrophils
Target Compound Data	IC50 = 7.15 ± 2.26 µM
Comparator Or Baseline	(+)-eudesmin: 8.71 ± 0.74 µM; (+)-methylpiperitol: 2.23 ± 0.92 µM; (+)-pinoresinol: 6.81 ± 1.07 µM
Quantified Difference	Galbelgin is 3.1-fold less potent than methylpiperitol; 1.2-fold less potent than pinoresinol; 1.2-fold more potent than eudesmin
Conditions	Human neutrophils; N-formyl-methionyl-leucyl-phenylalanine/cytochalasin B (fMLP/CB) induction

Why This Matters

This provides a clear quantitative basis for selecting galbelgin over other lignans in anti-inflammatory research, depending on the desired potency window and structural scaffold.

• [1] Li SL, Wu HC, Hwang TL, et al. Phytochemical Investigation and Anti-Inflammatory Activity of the Leaves of Machilus japonica var. kusanoi. Molecules. 2020;25(18):4149. doi:10.3390/molecules25184149 View Source
• [2] Li SL, et al. Phytochemical investigation and anti-inflammatory activity of the leaves of Machilus japonica var. kusanoi. Chang Gung University. 2020. View Source

Divergent Metabolic Fate: Galbelgin Undergoes Distinct Biotransformation Compared to Galgravin and Veraguensin

When subjected to biotransformation by Aspergillus niger, the three stereoisomeric 7,7'-epoxylignans—(+)-veraguensin, (+)-galbelgin, and galgravin—are converted to different 4,4'-O-demethyl derivatives. (+)-Galbelgin yields (+)-fragransin A2, while (+)-veraguensin yields (+)-verrucosin, and galgravin yields nectandrin B [1][2]. This stereospecific metabolism demonstrates that the stereochemistry of the parent lignan dictates the identity of the metabolite, which may have distinct biological properties.

Biotransformation product

Head-to-head

(+)-Galbelgin → (+)-fragransin A2; veraguensin → verrucosin; galgravin → nectandrin B

Stereochemistry dictates metabolite identity

Aspergillus niger 4,4′-O-demethylation model

Evidence Dimension	Biotransformation product identity
Target Compound Data	Converted to (+)-fragransin A2
Comparator Or Baseline	(+)-veraguensin → (+)-verrucosin; galgravin → nectandrin B
Quantified Difference	Qualitative; distinct metabolite products for each stereoisomer
Conditions	Biotransformation by Aspergillus niger; 4,4'-O-demethylation

Why This Matters

This has critical implications for in vivo studies and metabolic stability assessments; substituting galbelgin with a different stereoisomer will produce a different metabolite profile, confounding pharmacokinetic and pharmacodynamic interpretations.

• [1] Kasahara H, Miyazawa M, Kameoka H. O-demethylation of 7,7′-epoxylignans by Aspergillus niger. Phytochemistry. 1996;43(1):111-113. doi:10.1016/0031-9422(96)00222-1 View Source
• [2] Kasahara H, et al. O-demethylation of 7,7'-epoxylignans by Aspergillus niger. PubMed. 1996; PMID: 8987506. View Source

Lack of Direct Hepatoprotective or Neuroprotective Activity Differentiates Galbelgin from Co-Occurring Lignans

In a study evaluating 11 lignans from Machilus thunbergii for hepatoprotective activity against CCl4-induced injury in primary rat hepatocytes, (+)-galbelgin (tested at 50 µM) did not significantly reduce glutamic pyruvic transaminase release, in contrast to (-)-acuminatin, (-)-isoguaiacin, and meso-dihydroguaiaretic acid which showed significant protection [1]. Similarly, in a neuroprotection assay against glutamate-induced toxicity in rat cortical cells, (+)-galbelgin was among the compounds tested but was not among those demonstrating significant neuroprotective activity (isoguaiacin, meso-dihydroguaiaretic acid, licarin A, and (+)-guaiacin were the active compounds) [2]. This negative data is crucial for target-specific selection.

Hepatoprot./neuroprot. activity

Head-to-head

No significant protection observed in hepatocyte or cortical cell models

Inactive in these models, avoiding misselection

50 µM tested; active comparators present in same study

Evidence Dimension	Hepatoprotective and neuroprotective activity
Target Compound Data	No significant protection observed (50 µM) in hepatocytes; no significant neuroprotection in cortical cells
Comparator Or Baseline	Active lignans: (-)-acuminatin, (-)-isoguaiacin, meso-dihydroguaiaretic acid (hepatoprotective); isoguaiacin, meso-dihydroguaiaretic acid, licarin A, (+)-guaiacin (neuroprotective)
Quantified Difference	Qualitative; activity absent vs. present
Conditions	CCl4-injured primary rat hepatocytes; glutamate-induced neurotoxicity in primary rat cortical cells

Why This Matters

Knowing where galbelgin does not work is as important as knowing where it does. This prevents procurement of galbelgin for hepatoprotection or glutamate-antagonism studies where it is ineffective, saving resources and guiding proper experimental design.

• [1] Kang SY, Kim SY, Kim YC, et al. Antioxidant lignans from Machilus thunbergii protect CCl4-injured primary cultures of rat hepatocytes. J Pharm Pharmacol. 2000;52(9):1163-1169. doi:10.1211/0022357001774949 View Source
• [2] Ma CJ, Sung SH, Kim YC. Neuroprotective lignans from the bark of Machilus thunbergii. Planta Med. 2004;70(1):79-80. doi:10.1055/s-2004-815463 View Source

High-Confidence Application Scenarios for Galbelgin Based on Verified Quantitative Evidence

Targeting the TSLP/STAT5 Signaling Axis in Allergic Disease Models

Galbelgin is a validated inhibitor of TSLP-induced STAT5 phosphorylation, a critical early step in the Th2-mediated allergic cascade [1]. Researchers investigating atopic dermatitis, allergic asthma, or other TSLP-driven pathologies should prioritize galbelgin over structurally similar lignans like machilin A, which lacks this specific activity. This makes galbelgin particularly valuable for in vitro target validation studies and for developing new anti-allergic lead compounds that act upstream of cytokine production.

Neutrophil-Mediated Inflammation Studies Requiring a Mid-Potency Lignan Inhibitor

With an IC50 of 7.15 µM against fMLP/CB-induced superoxide anion generation, galbelgin offers a defined, intermediate potency compared to the more potent (+)-methylpiperitol (IC50 = 2.23 µM) and the less potent (+)-eudesmin (IC50 = 8.71 µM) [2]. This makes galbelgin an ideal reference compound for establishing structure-activity relationships (SAR) within the tetrahydrofuran lignan class, or for use in assays where a moderate level of inhibition is desired to avoid complete pathway ablation.

Stereospecific Metabolism and Prodrug Design Studies

The distinct biotransformation of galbelgin to (+)-fragransin A2, as opposed to the different metabolites produced by galgravin and veraguensin, makes galbelgin a key tool for studying stereospecific drug metabolism [3]. This is directly applicable in prodrug development, where a specific metabolite is desired, and in toxicology studies where different stereoisomers may yield metabolites with divergent safety profiles. Researchers conducting ADME studies on natural product leads should use the exact stereoisomer to ensure data relevance.

Anti-Platelet Activating Factor (PAF) Research and Cardiovascular Pharmacology

Galbelgin, along with its diastereomers galgravin and veraguensin, has been identified as an anti-PAF constituent from Piper futokadsura [4]. For researchers investigating PAF-mediated pathologies such as thrombosis, inflammation, or anaphylaxis, galbelgin provides a defined, naturally occurring scaffold for probing PAF receptor antagonism. Its distinct stereochemistry allows for precise exploration of the chiral requirements for PAF receptor binding and downstream signaling.

Application

Selection Property

Validation Focus

TSLP/STAT5 signaling pathway studies

TSLP pathway-response context

STAT5 phosphorylation endpoint

Neutrophil superoxide generation studies

Assay potency context (intermediate)

Superoxide anion inhibition endpoint

Stereospecific metabolism research

Stereochemical-control context

Metabolite identity analysis

PAF receptor antagonism studies

PAF pharmacophore exploration

PAF signaling pathway endpoint

• [1] Shin H, et al. Lignans from Machilus thunbergii as Thymic Stromal Lymphopoietin Inhibitors. Molecules. 2021;26(16):4804. doi:10.3390/molecules26164804 View Source
• [2] Li SL, Wu HC, Hwang TL, et al. Phytochemical Investigation and Anti-Inflammatory Activity of the Leaves of Machilus japonica var. kusanoi. Molecules. 2020;25(18):4149. doi:10.3390/molecules25184149 View Source
• [3] Kasahara H, Miyazawa M, Kameoka H. O-demethylation of 7,7′-epoxylignans by Aspergillus niger. Phytochemistry. 1996;43(1):111-113. doi:10.1016/0031-9422(96)00222-1 View Source
• [4] Han GQ, Xu RS, et al. Anti-platelet activating factor constituents, 2,5-diaryltetrahydrofuran type lignans, from Piper futokadsura Sied. et Zucc. Zhongguo Zhong Yao Za Zhi. 1993;18(5):289-291. View Source